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Compound of Interest

Compound Name: Perfluorohexane

Cat. No.: B1679568

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
disposal of perfluorohexane (CsF14). The information is intended to support laboratory safety
protocols and ensure responsible environmental stewardship. Perfluorohexane, a
perfluorinated compound, is characterized by its chemical inertness, high density, and low
reactivity. While it exhibits low acute toxicity, its environmental persistence and high global
warming potential necessitate careful management.

Chemical and Physical Properties

Perfluorohexane is a colorless and odorless liquid.[1] Its high density and low surface tension
are key characteristics. The strong carbon-fluorine bonds contribute to its high stability.[1]
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Property Value References
Molecular Formula CeF1a [1]

Molecular Weight 338.04 g/mol [2]

CAS Number 355-42-0 [3]
Appearance Clear, colorless liquid [2][3]

Odor Odorless [2][3]

Boiling Point 56 °C (133 °F; 329 K) [4]

Melting Point -90 °C (-130 °F; 183 K) [4]

Density 1.68 g/cm3 at 25 °C [2]

Vapor Pressure

218 mm Hg at 25 °C

[2]

Water Solubility

Immiscible

[2]

Soluble in ethyl ether,

Solubility in Organic Solvents [2][3]
benzene, chloroform

Toxicological Data

Perfluorohexane is generally considered to have low acute toxicity. However, as a member of
the per- and polyfluoroalkyl substances (PFAS) family, there are concerns about its long-term
effects and persistence.
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Endpoint Species Route Value Guideline References
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Experimental Protocols

The toxicological data presented are based on standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a limited number of

animals to obtain information on the acute oral toxicity of a substance. The method is designed

to classify a substance into a toxicity category rather than determining a precise LD50 value.

Caption: Workflow for OECD Guideline 423 (Acute Oral Toxicity).

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause irritation or corrosion to the skin. A

small amount of the test substance is applied to the shaved skin of a rabbit, and the site is
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observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405)

This guideline assesses the potential of a substance to cause eye irritation or damage. A small,
measured amount of the substance is applied to one eye of a rabbit, with the other eye serving
as a control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific
time points.

Safety and Handling

Proper handling of perfluorohexane is crucial to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE) for Perfluorohexane Handling
v

1] v
Eye Protection: Hand Protection: Body Protection:
Safety glasses with side-shields or goggles Chemical-resistant gloves (e.g., nitrile) Lab coat, long-sleeved clothing

Respiratory Protection:
Use in a well-ventilated area or with a fume hood.
Respirator may be needed for large spills or poor ventilation.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling perfluorohexane.

Handling and Storage

o Ventilation: Always handle perfluorohexane in a well-ventilated area, preferably in a
chemical fume hood.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep
away from heat and sources of ignition.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[7]
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First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[7]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.[7]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Spills and Leaks

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.[7]

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains or waterways.[7]

Disposal Guidelines

The disposal of perfluorohexane must be conducted in compliance with all federal, state, and
local regulations, paying special attention to its environmental persistence and high global
warming potential.
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Perfluorohexane Disposal Decision Tree

Consult Federal, State, and Local Regulations

Identify Waste Type

Unpused/Waste Product Solid Waste

Contaminated Materials
(e.g., absorbents, PPE)

N

High-Temperature Incineration
(>1100°C) in a licensed facility

Liquid Perfluorohexane

Licensed Hazardous Waste Landfill

Click to download full resolution via product page
Caption: Decision tree for the disposal of perfluorohexane waste.

o High-Temperature Incineration: This is a preferred method for the destruction of per- and
polyfluoroalkyl substances.[6] The incinerator must be capable of reaching high
temperatures to ensure the complete breakdown of the carbon-fluorine bonds.

» Landfilling: Disposal in a permitted hazardous waste landfill is an option for solid waste
contaminated with perfluorohexane.[6] These facilities are designed with liners and
leachate collection systems to prevent environmental contamination.

o Environmental Considerations: Due to its high global warming potential (GWP) of 9,300 over
a 100-year time horizon, release to the atmosphere should be avoided.[3] Perfluorohexane
is extremely persistent in the environment.
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Environmental Fate

Perfluorohexane is highly persistent in the environment due to the strength of the carbon-
fluorine bond, making it resistant to degradation.

Environmental

Fate and Behavior References
Compartment
Long atmospheric lifetime;
Atmosphere significant global warming [319]
potential.
Highly persistent; does not
Water readily biodegrade or [10]
hydrolyze.
Soil and Sediment Expected to be very persistent.  [10]
Not readily biodegradable
Biodegradation under aerobic or anaerobic [10]

conditions.

In conclusion, while perfluorohexane presents low acute toxicity, its environmental persistence
and high global warming potential demand rigorous adherence to safety, handling, and disposal
protocols. Researchers and professionals must prioritize containment and proper disposal to
mitigate long-term environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679568#perfluorohexane-safety-handling-and-
disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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